Cas no 62237-19-8 (1-Butanone, 1-(4-isothiocyanatophenyl)-)

• Product Name: 1-Butanone, 1-(4-isothiocyanatophenyl)-
• CAS No: 62237-19-8
• MF: C₁₁H₁₁NOS
• MW: 205.276141405106
• CID: 453015
• PubChem ID: 71388456
• Update Time: 2025-04-19

1-Butanone, 1-(4-isothiocyanatophenyl)- Chemical and Physical Properties

Names and Identifiers

• 1-Butanone, 1-(4-isothiocyanatophenyl)-
• 1-(4-isothiocyanatophenyl)butan-1-one
• 62237-19-8
• DTXSID80810523

• Inchi： 1S/C11H11NOS/c1-2-3-11(13)9-4-6-10(7-5-9)12-8-14/h4-7H,2-3H2,1H3
• InChI Key： GTCLCPGRSHLFDE-UHFFFAOYSA-N
• SMILES： S=C=NC1C=CC(=CC=1)C(CCC)=O

Computed Properties

• Exact Mass: 205.05623
• Monoisotopic Mass: 205.05613515g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 4
• Complexity: 238
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.8
• Topological Polar Surface Area: 61.5Ų

Experimental Properties

• PSA: 29.43